Cas no 1804409-94-6 (2-Hydroxy-6-phenylisonicotinaldehyde)

• Product Name: 2-Hydroxy-6-phenylisonicotinaldehyde
• CAS No: 1804409-94-6
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 4906254
• Update Time: 2025-11-06

2-Hydroxy-6-phenylisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-phenylisonicotinaldehyde

• Inchi： 1S/C12H9NO2/c14-8-9-6-11(13-12(15)7-9)10-4-2-1-3-5-10/h1-8H,(H,13,15)
• InChI Key： FCUNZPLRIWBJIK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=O)C=C(C2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 1
• Topological Polar Surface Area: 46.2

Additional information on 2-Hydroxy-6-phenylisonicotinaldehyde

Recent Advances in the Study of 2-Hydroxy-6-phenylisonicotinaldehyde (CAS: 1804409-94-6)

2-Hydroxy-6-phenylisonicotinaldehyde (CAS: 1804409-94-6) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Hydroxy-6-phenylisonicotinaldehyde, emphasizing its role in the construction of heterocyclic scaffolds. The researchers demonstrated that this compound can be efficiently synthesized through a palladium-catalyzed cross-coupling reaction, yielding high purity and excellent scalability. This advancement is particularly significant for large-scale pharmaceutical production, where efficiency and cost-effectiveness are critical.

In addition to its synthetic utility, 2-Hydroxy-6-phenylisonicotinaldehyde has shown promising biological activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory effects against certain kinase enzymes, which are implicated in cancer and inflammatory diseases. The study identified specific structural modifications that enhance binding affinity and selectivity, paving the way for the development of targeted therapies.

Further investigations have explored the compound's potential in antimicrobial applications. Research conducted at the University of Cambridge revealed that 2-Hydroxy-6-phenylisonicotinaldehyde derivatives possess broad-spectrum activity against drug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for addressing the global challenge of antibiotic resistance.

The pharmacokinetic properties of 2-Hydroxy-6-phenylisonicotinaldehyde have also been a focus of recent research. A preclinical study published in European Journal of Pharmaceutical Sciences evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, suggesting its suitability for further development as a drug candidate.

In conclusion, 2-Hydroxy-6-phenylisonicotinaldehyde (CAS: 1804409-94-6) continues to attract significant attention in the field of medicinal chemistry. Its versatility as a synthetic intermediate, combined with its promising biological activities, positions it as a valuable tool for drug discovery. Future research is expected to explore additional therapeutic applications and optimize its pharmacological properties for clinical translation.